VU0467485
VU0467485
VU0467485, also known as AZ13713945, is a potent, selective, and orally bioavailable muscarinic acetylcholine receptor 4 (M4) positive allosteric modulators (PAMs). VU0467485 represents a major advance in the field, as the first potent M4 PAM to overcome major species differences in potency while maintaining high selectivity versus M2 (rat, dog, cyno, and human EC50s > 30 μM), CNS penetration, and in vivo efficacy. VU0467485 showed robust efficacy in behavioral models that was evaluated as a preclinical candidate.
Brand Name:
Vulcanchem
CAS No.:
1451994-10-7
VCID:
VC0546974
InChI:
InChI=1S/C17H17FN4O2S/c1-8-9(2)21-22-17-13(8)14(19)15(25-17)16(23)20-7-10-4-5-12(24-3)11(18)6-10/h4-6H,7,19H2,1-3H3,(H,20,23)
SMILES:
O=C(C1=C(N)C2=C(C)C(C)=NN=C2S1)NCC3=CC=C(OC)C(F)=C3
Molecular Formula:
C17H17FN4O2S
Molecular Weight:
360.4074
VU0467485
CAS No.: 1451994-10-7
Inhibitors
VCID: VC0546974
Molecular Formula: C17H17FN4O2S
Molecular Weight: 360.4074
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1451994-10-7 |
|---|---|
| Product Name | VU0467485 |
| Molecular Formula | C17H17FN4O2S |
| Molecular Weight | 360.4074 |
| IUPAC Name | 5-amino-N-(3-fluoro-4-methoxybenzyl)-3,4-dimethylthieno[2,3-c]pyridazine-6-carboxamide |
| Standard InChI | InChI=1S/C17H17FN4O2S/c1-8-9(2)21-22-17-13(8)14(19)15(25-17)16(23)20-7-10-4-5-12(24-3)11(18)6-10/h4-6H,7,19H2,1-3H3,(H,20,23) |
| Standard InChIKey | VFNHDIWHQGVWLL-UHFFFAOYSA-N |
| SMILES | O=C(C1=C(N)C2=C(C)C(C)=NN=C2S1)NCC3=CC=C(OC)C(F)=C3 |
| Appearance | Solid powder |
| Description | VU0467485, also known as AZ13713945, is a potent, selective, and orally bioavailable muscarinic acetylcholine receptor 4 (M4) positive allosteric modulators (PAMs). VU0467485 represents a major advance in the field, as the first potent M4 PAM to overcome major species differences in potency while maintaining high selectivity versus M2 (rat, dog, cyno, and human EC50s > 30 μM), CNS penetration, and in vivo efficacy. VU0467485 showed robust efficacy in behavioral models that was evaluated as a preclinical candidate. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | VU 0467485, VU-0467485, VU0467485, AZ13713945, AZ-13713945, AZ 13713945 |
| Reference | 1. Discovery of VU0467485/AZ13713945: An M4 PAM Evaluated as a Preclinical Candidate for the Treatment of Schizophrenia Michael R. WoodMeredith J. NoetzelBruce J. MelanconMichael S. PoslusneyKellie D. NanceMiguel A. HurtadoVincent B. LuscombeRebecca L. WeinerAlice L. RodriguezAtin LamsalSichen ChangMichael BubserAnna L. BlobaumDarren W. EngersColleen M. NiswenderCarrie K. JonesNicholas J. BrandonMichael W. WoodMark E. DugganP. Jeffrey ConnThomas M. Bridgesand Craig W. Lindsley Publication Date (Web): December 16, 2016 (Letter) DOI: 10.1021/acsmedchemlett.6b00461 |
| Last Modified | Aug 20 2021 |
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